1,1-Dimethyl-3-methylenecyclobutane

Specification

• CAS No.: 19037-73-1
• Molecular Formula: C7H12
• Molecular Weight: 96.17 g/mol
• IUPAC Name: 1,1-dimethyl-3-methylidenecyclobutane
• Standard InChI: InChI=1S/C7H12/c1-6-4-7(2,3)5-6/h1,4-5H2,2-3H3
• Standard InChI Key: LOXZDORWTZRVFC-UHFFFAOYSA-N
• SMILES: CC1(CC(=C)C1)C
• Canonical SMILES: CC1(CC(=C)C1)C

Introduction

1,1-Dimethyl-3-methylenecyclobutane, also known as 1,1-dimethyl-3-methylidenecyclobutane, is a cyclobutane derivative with the molecular formula C₇H₁₂. It is characterized by its unique structure featuring a methylene group attached to the third carbon of a cyclobutane ring that is already substituted with two methyl groups at the first carbon.

Molecular Details

• Molecular Formula: C₇H₁₂

• Molecular Weight: 96.17 g/mol

• InChIKey: LOXZDORWTZRVFC-UHFFFAOYSA-N

Synthesis and Reactions

The synthesis of cyclobutanes often involves reactions that form four-membered rings through various mechanisms such as [2+2] cycloadditions or rearrangements involving carbocations. For derivatives like methylenecyclobutanes, reactions typically involve additions across the double bond followed by rearrangements or eliminations.

Reaction Type	Description
Addition	Electrophilic addition across the double bond can lead to intermediate carbocations which may undergo further transformations such as nucleophilic substitution or elimination reactions.
Rearrangement	The presence of active electrophilic species can facilitate rearrangements leading to different products depending on conditions.

Applications and Research Findings

While specific applications of 1,1-Dimethyl-3-methylenecyclobutane are not well-documented in available literature, research into similar compounds highlights their potential in organic synthesis due to their reactive nature.